Cas no 79796-70-6 (2,3-dichloro-4-methoxyBenzenepropanoic acid)

• Product Name: 2,3-dichloro-4-methoxyBenzenepropanoic acid
• CAS No: 79796-70-6
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 2104692
• PubChem ID: 12806960
• Update Time: 2025-04-21

2,3-dichloro-4-methoxyBenzenepropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-4-methoxyBenzenepropanoic acid
• VFIXAKNVNDOMGT-UHFFFAOYSA-N
• SCHEMBL11111891
• 79796-70-6
• DA-27445
• 3-(2,3-Dichloro-4-methoxyphenyl)-propanoic acid

• Inchi： 1S/C10H10Cl2O3/c1-15-7-4-2-6(3-5-8(13)14)9(11)10(7)12/h2,4H,3,5H2,1H3,(H,13,14)
• InChI Key： VFIXAKNVNDOMGT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CCC(=O)O)OC)Cl

Computed Properties

• Exact Mass: 248.0006996Da
• Monoisotopic Mass: 248.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų